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Compound of Interest

Compound Name: 6'''-Feruloylspinosin

Cat. No.: B1342905 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the biological activities of high-purity 6'''-
Feruloylspinosin and detailed protocols for its use in common research applications. 6'''-
Feruloylspinosin is a C-glycoside flavonoid isolated from the seeds of Ziziphus jujuba Mill.

var. spinosa, a plant used in traditional medicine for its sedative and anxiolytic properties.

I. Overview of Biological Activities
6'''-Feruloylspinosin has demonstrated a range of pharmacological effects, making it a

compound of interest for research in several therapeutic areas. Key activities include:

Neuroprotective Effects: Alleviates beta-amyloid (Aβ)-induced toxicity by modulating

neurotransmitters and activating the AMPK/mTOR signaling pathway, which promotes

cellular autophagy and regulates oxidative stress.[1]

Cardioprotective Effects: Protects myocardial cells against acute ischemia-reperfusion injury.

This is likely mediated through the inhibition of glycogen synthase kinase-3β (GSK3β),

leading to increased autophagy and activation of the PGC-1α/Nrf2/HO-1 pathway.[2][3]

Sedative and Hypnotic Effects: Contributes to the sedative-hypnotic effects of Ziziphi

Spinosae Semen.[4][5] It has been shown to prolong sleeping time in animal models.[6] The

mechanism is thought to involve the modulation of GABA receptors.
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Anti-inflammatory Activity: May possess anti-inflammatory properties through the inhibition of

the NF-κB signaling pathway.[7]

II. Commercial Suppliers of High-Purity 6'''-
Feruloylspinosin
A number of commercial suppliers provide high-purity 6'''-Feruloylspinosin for research

purposes. When selecting a supplier, it is crucial to consider the purity of the compound, the

availability of a certificate of analysis (CoA), and the intended application.

Supplier Purity
Available
Quantities

CAS Number

ChemFaces >98% 5mg, 10mg, 20mg+ 77690-92-7

BOC Sciences >98% 5mg, Bulk Order 77690-92-7

MedChemExpress >98% 5mg, 10mg 77690-92-7

BioCrick
High Purity (NMR

Confirmed)
Inquiry 77690-92-7

APExBIO High-Purity Inquiry 77690-92-7

MilliporeSigma

(Supelco)
≥95% (HPLC) 10mg 77690-92-7

Note: This table is not exhaustive and represents a selection of suppliers found. Researchers

should conduct their own due diligence before procurement.

III. Experimental Protocols
This protocol is adapted from a validated method for the quantification of 6'''-feruloylspinosin
in rat plasma and tissues.[8]

1. Materials and Reagents:

High-purity 6'''-Feruloylspinosin standard
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Internal Standard (IS), e.g., Puerarin

Acetonitrile (HPLC grade)

Formic acid (LC-MS grade)

Ultrapure water

Biological matrix (plasma, tissue homogenate)

2. Sample Preparation:

Prepare a stock solution of 6'''-Feruloylspinosin (1 mg/mL) in methanol.

Create a series of standard solutions by diluting the stock solution with methanol to

concentrations ranging from 1 to 40 µg/mL.[9]

For plasma samples, use a protein precipitation method. Add a 3-fold volume of acetonitrile

(containing the internal standard) to the plasma sample.

Vortex for 1 minute and centrifuge at 12,000 rpm for 10 minutes.

Collect the supernatant and evaporate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in the mobile phase for injection.

3. HPLC-MS/MS Conditions:
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Parameter Specification

HPLC System Agilent 1200 series or equivalent

Column Proshell 120 EC-C18 (4.6×150 mm, 2.7 μm)[8]

Mobile Phase Acetonitrile and 0.1% formic acid (20:80, v/v)[8]

Flow Rate 0.3 mL/min[8]

Column Temperature 30°C

Injection Volume 5 µL

Mass Spectrometer
Agilent 6460 Triple Quadrupole LC/MS or

equivalent

Ionization Mode Electrospray Ionization (ESI), Negative

MRM Transitions 6'''-Feruloylspinosin: m/z 783.3 → 427.2[8]

Internal Standard (Puerarin): m/z 415.4 →

295.4[8]

4. Data Analysis:

Construct a calibration curve by plotting the peak area ratio of 6'''-Feruloylspinosin to the

internal standard against the concentration of the standards.

Determine the concentration of 6'''-Feruloylspinosin in the unknown samples by

interpolating from the calibration curve.

Workflow for HPLC-MS/MS Quantification
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Sample Preparation

HPLC-MS/MS Analysis

Data Processing

Prepare Stock Solution
(1 mg/mL in Methanol)

Create Standard Curve
(1-40 µg/mL)

Protein Precipitation
(Acetonitrile + IS)

Centrifugation
(12,000 rpm, 10 min)

Evaporate Supernatant

Reconstitute in Mobile Phase

Inject Sample

Chromatographic Separation
(Proshell 120 EC-C18)

Mass Spectrometry Detection
(MRM Mode)

Construct Calibration Curve

Quantify Unknown Samples
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Assess Cardioprotection

Acclimatize Rats

Administer 6'''-Feruloylspinosin
(5 mg/kg, i.p.) or Vehicle

Induce Myocardial Ischemia
(LAD Ligation)

Reperfusion

Measure Serum cTnI and LDH H&E Staining for Tissue Damage TTC Staining for Infarct Size
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Cardioprotective Signaling of 6'''-Feruloylspinosin
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Neuroprotective Signaling of 6'''-Feruloylspinosin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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